![molecular formula C19H13BrN2 B1290028 1-(4-bromophenyl)-2-phenyl-1H-benzo[d]imidazole CAS No. 760212-58-6](/img/structure/B1290028.png)
1-(4-bromophenyl)-2-phenyl-1H-benzo[d]imidazole
Cat. No. B1290028
Key on ui cas rn:
760212-58-6
M. Wt: 349.2 g/mol
InChI Key: PPYIZNYOMNYZCG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08803420B2
Procedure details
2.1 g (5.7 mmol) of N-[2-(4-bromophenylamino)phenyl]benzamide was suspended in 30 mL of xylene. After the addition of 0.6 g (2.9 mmol) of p-toluenesulfonic acid monohydrate, the mixture was subjected to azeotropic dehydration under reflux for 3 hours. After allowing the reaction solution to cool, ethyl acetate, methylene chloride, and water were added to the reaction solution, and an insoluble component was removed by filtration. The organic phase was extracted from the mother filtrate, washed with water and a saturated sodium chloride solution, and dried over anhydrous sodium sulfate. The solvent was then evaporated under reduced pressure. The residue was purified by silica gel column chromatography to obtain 1.0 g of 1-(4-bromophenyl)-2-phenyl-1H-benzimidazole as a slightly pinkish white crystal (yield: 52%).
Name
N-[2-(4-bromophenylamino)phenyl]benzamide
Quantity
2.1 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][C:5]([NH:8][C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][C:10]=2[NH:15][C:16](=O)[C:17]2[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=2)=[CH:4][CH:3]=1.O.C1(C)C=CC(S(O)(=O)=O)=CC=1.C(OCC)(=O)C.C(Cl)Cl>C1(C)C(C)=CC=CC=1.O>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([N:8]2[C:9]3[CH:14]=[CH:13][CH:12]=[CH:11][C:10]=3[N:15]=[C:16]2[C:17]2[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=2)=[CH:4][CH:3]=1 |f:1.2|
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Inputs
Step One
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Name
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N-[2-(4-bromophenylamino)phenyl]benzamide
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Quantity
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2.1 g
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Type
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reactant
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Smiles
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BrC1=CC=C(C=C1)NC1=C(C=CC=C1)NC(C1=CC=CC=C1)=O
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Step Two
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Name
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Quantity
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0.6 g
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Type
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reactant
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Smiles
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O.C1(=CC=C(C=C1)S(=O)(=O)O)C
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)OCC
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(Cl)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Step Four
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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C=1(C(=CC=CC1)C)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 3 hours
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Duration
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3 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to cool
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CUSTOM
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Type
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CUSTOM
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Details
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an insoluble component was removed by filtration
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EXTRACTION
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Type
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EXTRACTION
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Details
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The organic phase was extracted from the mother filtrate
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WASH
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Type
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WASH
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Details
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washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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a saturated sodium chloride solution, and dried over anhydrous sodium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was then evaporated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by silica gel column chromatography
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC1=CC=C(C=C1)N1C(=NC2=C1C=CC=C2)C2=CC=CC=C2
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 1 g | |
| YIELD: CALCULATEDPERCENTYIELD | 50.2% |
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Name
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Type
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product
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Smiles
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Measurements
| Type | Value | Analysis |
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| YIELD: PERCENTYIELD | 52% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
